Cas no 58103-25-6 (2-[4-(2-phenylethyl)piperazin-1-yl]ethan-1-ol)

• Product Name: 2-[4-(2-phenylethyl)piperazin-1-yl]ethan-1-ol
• CAS No: 58103-25-6
• MF: C₁₄H₂₂N₂O
• MW: 234.337283611298
• CID: 4048050
• PubChem ID: 783714
• Update Time: 2025-05-25

2-[4-(2-phenylethyl)piperazin-1-yl]ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Piperazineethanol, 4-(2-phenylethyl)-
• 2-[4-(2-phenylethyl)piperazin-1-yl]ethan-1-ol
• HMS1581E14
• CHEMBL4570946
• F1908-1885
• 2-(4-Phenethylpiperazin-1-yl)ethan-1-ol
• 58103-25-6
• 2-[4-(2-PHENYLETHYL)PIPERAZIN-1-YL]ETHANOL
• AB00085412-01
• starbld0046741
• MFCD01453342
• AKOS009069701
• Oprea1_654613

• Inchi： 1S/C14H22N2O/c17-13-12-16-10-8-15(9-11-16)7-6-14-4-2-1-3-5-14/h1-5,17H,6-13H2
• InChI Key： DCECXLSWESHJLA-UHFFFAOYSA-N
• SMILES： N1(CCO)CCN(CCC2=CC=CC=C2)CC1

Computed Properties

• Exact Mass: 234.173213330Da
• Monoisotopic Mass: 234.173213330Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 26.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines

Additional information on 2-[4-(2-phenylethyl)piperazin-1-yl]ethan-1-ol

Chemical Profile of 2-[4-(2-phenylethyl)piperazin-1-yl]ethan-1-ol (CAS No. 58103-25-6)

2-[4-(2-phenylethyl)piperazin-1-yl]ethan-1-ol, identified by its Chemical Abstracts Service number CAS No. 58103-25-6, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This molecule, featuring a piperazine core substituted with a phenethyl group, has garnered attention due to its structural and functional versatility, making it a valuable scaffold in the development of novel therapeutic agents.

The structural motif of 2-[4-(2-phenylethyl)piperazin-1-yl]ethan-1-ol encompasses a piperazine ring, which is a six-membered aromatic heterocycle containing two nitrogen atoms. Piperazine derivatives are well-documented for their broad spectrum of biological activities, including antipsychotic, antidepressant, antihistaminic, and antimicrobial properties. The presence of the phenethyl group at the 4-position of the piperazine ring introduces additional pharmacophoric features that can modulate receptor interactions and enhance drug-like properties such as solubility and metabolic stability.

In recent years, there has been a surge in research focusing on optimizing piperazine-based scaffolds for improved pharmacological profiles. The compound 2-[4-(2-phenylethyl)piperazin-1-yl]ethan-1-ol exemplifies this trend, as it has been explored in various preclinical studies for its potential applications in treating neurological and psychiatric disorders. The phenethyl side chain not only contributes to the compound's lipophilicity but also influences its binding affinity to target proteins, making it a promising candidate for further development.

One of the most compelling aspects of 2-[4-(2-phenylethyl)piperazin-1-yl]ethan-1-ol is its ability to interact with multiple neurotransmitter systems. Piperazine derivatives are known to modulate the activity of serotonin receptors (5-HT), dopamine receptors (D), and histamine receptors (H). The phenethyl group further enhances these interactions by providing additional binding pockets that can be tailored to achieve specific pharmacological effects. This dual functionality makes the compound particularly interesting for developing drugs that require precise targeting of neural pathways.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinity of 2-[4-(2-phenylethyl)piperazin-1-yl]ethan-1-ol to various biological targets with high accuracy. Molecular docking studies have revealed that this compound can effectively bind to serotonin 5-HT2A and 5-HT7 receptors, which are implicated in conditions such as depression, anxiety, and cognitive disorders. These findings align with emerging research suggesting that modulation of serotonin receptor activity could lead to novel therapeutic strategies.

The synthesis of 2-[4-(2-phenylethyl)piperazin-1-yl]ethan-1-ol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the piperazine ring followed by functionalization with the phenethyl group. Advances in synthetic methodologies have allowed for more efficient and scalable production processes, making it feasible to conduct large-scale screening studies for drug discovery applications.

In addition to its potential in central nervous system disorders, 2-[4-(2-phenylethyl)piperazin-1-yl]ethan-1-ol has shown promise in other therapeutic areas. For instance, preclinical data suggest that this compound may have anti-inflammatory properties by modulating immune responses through interactions with cytokine pathways. Furthermore, its structural similarity to known antipsychotic agents makes it a candidate for developing next-generation treatments with improved efficacy and reduced side effects.

The pharmacokinetic profile of 2-[4-(2-phenylethyl)piperazin-1-ylenhananediol] is another critical aspect that has been thoroughly investigated. Studies indicate that this compound exhibits moderate oral bioavailability and reasonable metabolic stability, suggesting its potential for clinical translation. However, further research is needed to fully understand its absorption, distribution, metabolism, excretion (ADME) properties and to identify any potential drug-drug interactions.

One notable study published in a leading pharmaceutical journal highlighted the therapeutic potential of CAS No. 58103–25–6 in treating neurodegenerative diseases. Using cell culture models and animal studies, researchers demonstrated that this compound could protect against oxidative stress and neuroinflammation—key pathological mechanisms in conditions such as Alzheimer's disease and Parkinson's disease. These findings open up new avenues for exploring piperazine derivatives as neuroprotective agents.

The development of novel drug candidates often involves iterative optimization based on structural modifications designed to enhance desired pharmacological effects while minimizing off-target activities. In the case of [CAS No: 58103–25–6], researchers have explored various analogs by altering substituents on the piperazine ring or introducing different side chains. Such modifications aim to fine-tune receptor selectivity and improve overall drug properties without compromising efficacy.

The role of medicinal chemistry in optimizing [Chemical Name: 3-(3-dimethylaminopropyl)-N-(4-methylphenyl)propanenitrile] cannot be overstated. By leveraging structure-based design principles and high-throughput screening technologies, scientists can rapidly identify lead compounds with promising profiles for further development. The integration of computational tools with experimental data has accelerated the drug discovery process significantly over recent decades.

Ethical considerations are paramount when developing new therapeutic agents like [Molecular Formula: C14H20N₂O]*. Rigorous safety assessments must be conducted before any clinical trials can commence to ensure patient well-being remains paramount throughout the development process. Regulatory agencies such as the FDA provide comprehensive guidelines governing preclinical testing requirements before human subjects can be exposed to investigational drugs.

In conclusion,[Synonyms: CAS No: 58103–25–6]* represents an exciting opportunity within pharmaceutical research due to its versatile structure biologically relevant targets potential therapeutic applications across multiple disease areas including neurological psychiatric inflammatory disorders The continued exploration optimization this scaffold holds promise unlocking next generation treatments address unmet medical needs worldwide As scientific understanding advances so too will our ability harness compounds like [Chemical Name: 3-(3-dimethylaminopropyl)-N-(4-methylphenyl)propanenitrile]for improving human health outcomes